3-(1H-imidazol-4-yl)-2-(3-phenylpropanamido)propanoic acid hydrate

• Molecular Formula: C15H19N3O4
• Molecular Weight: 305.33 g/mol
• SMILES: C1=CC=C(C=C1)CCC(=O)NC(CC2=CN=CN2)C(=O)O.O
• InChI: InChI=1S/C15H17N3O3.H2O/c19-14(7-6-11-4-2-1-3-5-11)18-13(15(20)21)8-12-9-16-10-17-12;/h1-5,9-10,13H,6-8H2,(H,16,17)(H,18,19)(H,20,21);1H2
• InChIKey: RWWZYCBROGHRDX-UHFFFAOYSA-N

Chemical Identity and Supplier Overview

3-(1H-Imidazol-4-yl)-2-(3-phenylpropanamido)propanoic acid hydrate (CAS 1396969-06-4; synonym: (3-phenylpropanoyl)histidine hydrate, hydrocinnamoyl-DL-histidine) is a synthetic N-acyl amino acid derivative with the molecular formula C₁₅H₁₉N₃O₄ and a molecular weight of 305.33 g/mol [1]. The compound consists of an imidazole-bearing propanoic acid backbone (derived from histidine) acylated at the α-amino position with a 3-phenylpropanoyl (hydrocinnamoyl) group, and is supplied as a hydrate, typically at 95% purity by Enamine (catalog EN300-55366 for the anhydrous parent; hydrate available through Biosynth/CymitQuimica under ref. 3D-WFC96906) . It is primarily utilized as a research building block and screening compound in medicinal chemistry.

1

Workflow

Medicinal chemistry building block & screening compound

2

Selection

Hydrate form may support stability & solubility in research protocols

3

Context

Imidazole-phenylpropanoyl scaffold for ACE inhibitor fragment studies

• [1] PubChem. (2026). Compound Summary for CID 16792778: 3-(1H-imidazol-4-yl)-2-(3-phenylpropanamido)propanoic acid. National Center for Biotechnology Information. View Source

Structural Uniqueness and Functional Non-Interchangeability

This compound occupies a narrow structural niche that precludes simple substitution by generic histidine derivatives. The combination of an imidazole ring (pKa ~6.0 for the conjugate acid of the imidazole side chain) with a hydrophobic phenylpropanoyl N-acyl cap generates a defined LogP of 1.2 as computed by PubChem [1], placing it in a logD window distinct from both more polar analogs (e.g., N-acetyl-histidine) and more lipophilic dipeptides such as Phe-His. The hydrate form (CAS 1396969-06-4) further differentiates from the anhydrous parent (CAS 1396972-76-1, MW 287.31) by incorporating one water molecule per formula unit, which vendor technical notes indicate enhances stability and aqueous solubility for research applications [2]. This class of N-acyl histidines is explicitly claimed in US Patents 4692459 and 4692437 as angiotensin-converting enzyme (ACE) inhibitor intermediates, where the phenylpropanoyl R-group is one of a limited set of acyl substituents conferring biological activity [3]. Substituting the phenylpropanoyl moiety with acetyl, formyl, or benzoyl groups—or replacing histidine with other amino acids—alters both the inhibitory pharmacophore and the physicochemical profile, making the compounds non-interchangeable in structure-activity studies.

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Hydrate vs. anhydrous form Mass difference of 18.02 g/mol may alter calculated concentrations; hydration state may shift long-term storage behaviour.

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Shorter N-acyl analogs (e.g., N-acetyl-histidine) Lipophilicity shifts by ~2.7-3.2 logP units may change membrane permeability profiles in cell-based assays.

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Non-imidazole phenylpropanoyl amino acids Lack of imidazole metal-coordination site may limit target engagement at zinc-dependent metalloenzymes.

• [1] PubChem. (2026). Computed Properties: XLogP3-AA for 3-(1H-imidazol-4-yl)-2-(3-phenylpropanamido)propanoic acid. NCBI. View Source
• [2] Kuujia. (n.d.). Cas no 1396969-06-4: 3-(1H-Imidazol-4-yl)-2-(3-phenylpropanamido)propanoic acid hydrate. Technical description noting hydrate-enhanced stability and solubility. View Source
• [3] Ryan, J.W. & Chung, A. (1987). US Patent 4692459: Anti-hypertensive agents — inhibitors of angiotensin converting enzyme with R = phenylpropanoyl and A = histidyl. University of Miami. View Source

Quantitative Comparator-Anchored Selection Evidence

Hydrate vs. Anhydrous Form as Procurement Identity Markers

The hydrate form (CAS 1396969-06-4) is unambiguously distinguished from the anhydrous parent (CAS 1396972-76-1) by an increment of exactly 18.02 Da in molecular weight (305.33 vs. 287.31 g/mol), corresponding to one stoichiometric water molecule per formula unit . Vendor datasheets indicate the hydrate form provides enhanced stability and aqueous solubility for biochemical studies compared to the anhydrous form, although no quantitative solubility ratio has been published in primary literature [1]. The anhydrous form is supplied under Enamine catalog EN300-55366 at 95% purity, while the hydrate is listed as a discontinued product (CymitQuimica/Biosynth 3D-WFC96906, minimum 95% purity) . Selection between the two forms for procurement depends on whether the research protocol requires precise stoichiometric hydration control.

Hydrate vs. Anhydrous Identity

Head-to-head

ΔMW = +18.02 g/mol
Hydrate CAS 1396969-06-4 vs. Anhydrous CAS 1396972-76-1

Confirms stoichiometric hydrate selection for molarity calculations and stability context

Both forms reported at ≥95% purity; vendor guidance suggests hydrate-enhanced solubility

Evidence Dimension	Molecular weight (identity confirmation) and hydration state
Target Compound Data	MW = 305.33 g/mol (C₁₅H₁₉N₃O₄), hydrate form, CAS 1396969-06-4
Comparator Or Baseline	MW = 287.31 g/mol (C₁₅H₁₇N₃O₃), anhydrous form, CAS 1396972-76-1
Quantified Difference	ΔMW = +18.02 g/mol; one H₂O molecule per formula unit
Conditions	Vendor specification comparison; both forms supplied at ≥95% purity

Why This Matters

Researchers must confirm which form (hydrate or anhydrous) is being procured, as the 18.02 Da mass difference alters calculated molar concentrations and the hydration state may affect long-term storage stability per vendor guidance.

• [1] Kuujia. (n.d.). Cas no 1396969-06-4: Hydrate form enhances stability and solubility for research applications. View Source

LogP Differentiation: Phenylpropanoyl vs. N-Acetyl Histidine

The target compound bears a 3-phenylpropanoyl N-acyl group, conferring a computed XLogP3-AA value of 1.2 according to PubChem [1]. In contrast, the structurally simpler N-acetyl-L-histidine (CAS 2497-02-1, C₈H₁₁N₃O₃, MW 197.19) lacks the phenethyl extension, resulting in a substantially lower computed LogP (approximately -1.5 to -2.0 by analogous computation) [2]. This difference of approximately 2.7 to 3.2 LogP units translates to a >100-fold difference in predicted octanol-water partition coefficient, indicating significantly greater membrane permeability potential for the phenylpropanoyl derivative. The phenylpropanoyl group also contributes two additional hydrogen bond acceptors and increased rotatable bond count (7 vs. 5), affecting conformational flexibility and target binding [1].

LogP Differentiation

Reported

ΔLogP ≈ +2.7 to +3.2

Target XLogP3: 1.2 vs. N-Acetyl-histidine ~ -1.5 to -2.0

Supports selection for cell-permeability studies; >100-fold higher predicted partition coefficient

Computed values; no experimental logD available

Evidence Dimension	Computed lipophilicity (XLogP3-AA)
Target Compound Data	XLogP3-AA = 1.2 (PubChem computed)
Comparator Or Baseline	N-Acetyl-L-histidine: estimated XLogP ≈ -1.5 to -2.0 (class-level inference based on acetyl vs. phenylpropanoyl substituent)
Quantified Difference	ΔLogP ≈ +2.7 to +3.2 units (estimated); rotatable bonds: 7 vs. 5; H-bond acceptors: 4 vs. 3
Conditions	Computed physicochemical properties (PubChem/XLogP3); no experimental logD measurement available

Why This Matters

The ~100-fold higher predicted lipophilicity of the phenylpropanoyl derivative suggests enhanced passive membrane permeability, which may be relevant in cell-based assays where intracellular target access is required, making it a preferred building block for designing cell-permeable probes compared to shorter N-acyl histidine analogs.

• [1] PubChem. (2026). Computed Properties for CID 16792778: XLogP3-AA = 1.2; Rotatable Bond Count = 7; H-Bond Acceptor Count = 4. View Source
• [2] PubChem. (n.d.). N-Acetyl-L-histidine (CAS 2497-02-1): molecular formula C₈H₁₁N₃O₃, MW 197.19. Comparison of acyl substituent size and predicted LogP. View Source

ACE Inhibitor Pharmacophore Scaffold Validation

US Patents 4692459 and 4692437 (Ryan & Chung, University of Miami, filed 1980, issued 1987) explicitly claim angiotensin-converting enzyme (ACE) inhibitors of the general formula R-A-Pro, where R can be phenylpropanoyl and A can be histidyl, among other amino acid residues [1]. The patent discloses that compounds within this class achieve I₅₀ values as low as 2.3 × 10⁻⁸ M (23 nM) against ACE in standard hippuryl-histidyl-leucine substrate assays [1]. While the target compound itself—phenylpropanoyl-histidine (the dipeptide analog without the C-terminal proline)—is not directly reported with a specific IC₅₀ in the patent, its N-acyl histidine core is the essential N-terminal recognition element of the claimed tripeptide pharmacophore. The phenylpropanoyl group is one of only nine specified R substituents conferring ACE inhibition; replacement with acetyl, butanoyl, or benzoyl would be expected to alter potency based on the structure-activity relationship described [1].

ACE Pharmacophore Validation

Class-level

Patent-claimed fragment; class IC₅₀ as low as 23 nM for optimized tripeptides

Literature-supported starting point for ACE inhibitor fragment-based studies

Direct IC₅₀ for phenylpropanoyl-histidine alone not reported; data to verify

Evidence Dimension	ACE inhibitory activity (patent claim scope and reported class potency)
Target Compound Data	Phenylpropanoyl-histidine: N-terminal fragment of claimed ACE inhibitor pharmacophore; class I₅₀ as low as 23 nM for optimized tripeptide analogs (R-phenylpropanoyl-A-Pro) [1]
Comparator Or Baseline	Non-acylated histidine (R=H): not claimed as active ACE inhibitor within this patent series; the free amine is not a recognized ACE inhibitor pharmacophore
Quantified Difference	Patent class I₅₀ range: 2.3 × 10⁻⁸ M for optimized phenylpropanoyl-containing tripeptides; the phenylpropanoyl R-group is structurally required for activity within the claimed series. Direct IC₅₀ for phenylpropanoyl-histidine alone not reported.
Conditions	ACE assay using hippuryl-histidyl-leucine substrate; pig renal cortex enzyme source (BindingDB correlated) [1]

Why This Matters

For researchers investigating ACE inhibition or designing peptidomimetic inhibitors, phenylpropanoyl-histidine represents a key pharmacophoric fragment. Its N-acyl imidazole architecture is patent-validated within a defined ACE inhibitor class, providing a literature-supported starting point that non-acylated histidine or alternative N-acyl amino acids (e.g., phenylpropanoyl-alanine) do not offer within the same patent scope.

• [1] Ryan, J.W. & Chung, A. (1987). US Patent 4692459: Anti-hypertensive agents. I₅₀ = 2.3 × 10⁻⁸ M for class; R = phenylpropanoyl claimed among nine active acyl groups; A = histidyl among eighteen amino acid options. Filed 1980, issued September 15, 1987. View Source

Imidazole Metal-Chelation as Functional Differentiator

The imidazole side chain of the histidine-derived portion of this compound functions as a metal-coordinating ligand, with the N3 nitrogen of the imidazole ring having a pKa of approximately 6.0 and capable of coordinating transition metal ions such as Zn²⁺, Cu²⁺, and Fe²⁺ [1]. This property is critical in metalloprotease inhibition (e.g., ACE is a zinc-dependent protease). By contrast, N-phenylpropanoyl amino acids that lack an imidazole side chain—such as N-(3-phenylpropanoyl)-L-phenylalanine or N-(3-phenylpropanoyl)-L-alanine—do not provide a heterocyclic metal-coordination site, potentially resulting in fundamentally different target engagement profiles at metalloenzyme active sites [1]. No direct comparative metal-binding affinity data (e.g., Kd values) were located in primary literature for this specific compound versus non-imidazole analogs.

Imidazole Metal Chelation

Class-level

Imidazole N3 pKa ~6.0; Zn²⁺/Cu²⁺ coordination class

May support target engagement studies at zinc-dependent metalloproteases

No quantitative Kd for target compound; class-level inference

Evidence Dimension	Metal ion chelation capability (imidazole vs. non-imidazole side chain)
Target Compound Data	Imidazole ring present (C₃H₃N₂ side chain); pKa of conjugate acid ~6.0; known Zn²⁺/Cu²⁺ chelator class [1]
Comparator Or Baseline	N-(3-Phenylpropanoyl)-L-phenylalanine: no heterocyclic nitrogen donor; relies solely on carboxylate/amide oxygen coordination
Quantified Difference	Qualitative difference in coordination chemistry: imidazole provides a neutral nitrogen donor for metal binding; quantitative Kd not reported for target compound
Conditions	Class-level inference from imidazole coordination chemistry; no direct comparative binding assay available

Why This Matters

In metalloprotease drug discovery programs, the presence of the imidazole metal-binding motif may be essential for target engagement at the catalytic zinc site. Researchers should select this compound over non-imidazole phenylpropanoyl amino acids when investigating zinc-dependent enzyme targets such as ACE, histone deacetylases, or matrix metalloproteases.

• [1] PubChem. (2026). Compound CID 16792778: IUPAC name N-hydrocinnamoyl-DL-histidine; imidazole ring pKa ~6.0. NCBI. Plus general imidazole metal coordination literature (class-level). View Source

Recommended Research and Procurement Applications

ACE Inhibitor Fragment Screening and Peptidomimetic Lead Generation

As an N-terminal phenylpropanoyl-histidine fragment of patent-validated ACE inhibitor tripeptides (US Patents 4692459/4692437), this compound is suitable for use as a reference building block or starting fragment in ACE inhibitor structure-activity relationship (SAR) studies [1]. Researchers can employ it as a core scaffold for elongation with proline or other C-terminal residues to generate tripeptide analogs for IC₅₀ determination in hippuryl-histidyl-leucine cleavage assays. The compound's imidazole ring provides zinc-coordination functionality relevant to metalloprotease active site engagement.

Physicochemical Probe with Defined Intermediate Lipophilicity

With a computed XLogP3-AA of 1.2 [2], this compound occupies a lipophilicity window between highly polar N-acetyl-histidine (LogP ~-2) and fully hydrophobic dipeptides. It can serve as a reference compound for calibrating logD chromatographic methods (e.g., reversed-phase HPLC retention time indexing) or as a building block for synthesizing cellular probes where controlled membrane permeability is desired without resorting to strongly lipophilic modifications.

Metal-Binding Studies at Imidazole-Containing Active Sites

The imidazole moiety enables investigation of metal coordination at zinc-dependent enzyme active sites. The compound may be used in UV-Vis or fluorescence-based metal titration experiments to characterize binding stoichiometry and affinity with Zn²⁺ or Cu²⁺ ions [3]. This is relevant for metalloprotease inhibitor design programs where the histidine-zinc interaction is a critical binding determinant.

Analytical Reference for Hydrate vs. Anhydrous Quality Control

The defined 18.02 Da mass difference between hydrate (CAS 1396969-06-4, MW 305.33) and anhydrous (CAS 1396972-76-1, MW 287.31) forms makes this compound a useful system suitability standard for mass spectrometric methods that must resolve hydrated and anhydrous species. It can also serve as a reference for differential scanning calorimetry (DSC) or thermogravimetric analysis (TGA) studies characterizing hydrate water loss.

Application

Selection Property

Validation Focus

ACE inhibitor fragment screening

Patent-validated phenylpropanoyl-histidine pharmacophore

Tripeptide elongation and SAR in hippuryl-histidyl-leucine cleavage assays

Physicochemical probe with intermediate lipophilicity

Computed XLogP3 = 1.2 between polar and hydrophobic analogs

Reversed-phase HPLC retention indexing and cell-permeability calibration

Metal-binding studies at imidazole-containing active sites

Imidazole ring with Zn²⁺/Cu²⁺ coordination capability

UV-Vis/fluorescence titration to characterize binding stoichiometry

Hydrate/anhydrous QC reference

Defined 18.02 Da mass difference between hydration forms

Mass spectrometry system suitability and thermal analysis method development

• [1] Ryan, J.W. & Chung, A. (1987). US Patent 4692459. ACE inhibitors with R = phenylpropanoyl, A = histidyl. I₅₀ class data: 2.3 × 10⁻⁸ M. View Source
• [2] PubChem. (2026). Computed XLogP3-AA = 1.2 for 3-(1H-imidazol-4-yl)-2-(3-phenylpropanamido)propanoic acid. View Source
• [3] PubChem. (2026). Structure and imidazole properties of 3-(1H-imidazol-4-yl)-2-(3-phenylpropanamido)propanoic acid. NCBI. View Source